Cas no 2586-93-8 (Benzenecarbothioamide, 2-amino-4-chloro-)

Benzenecarbothioamide, 2-amino-4-chloro-, is a chlorinated aromatic thioamide derivative characterized by the presence of both amino and chloro substituents on the benzene ring. This compound is of interest in synthetic organic chemistry due to its utility as a versatile intermediate in the preparation of heterocyclic compounds, pharmaceuticals, and agrochemicals. The presence of the thioamide group enhances its reactivity in nucleophilic substitution and cyclization reactions, while the chloro and amino functional groups provide additional sites for further derivatization. Its well-defined structure and stability under controlled conditions make it suitable for research and industrial applications requiring precise molecular modifications.

Benzenecarbothioamide, 2-amino-4-chloro- structure

2586-93-8 structure

Product Name:Benzenecarbothioamide, 2-amino-4-chloro-

CAS No:2586-93-8

MF:C₇H₇ClN₂S

MW:186.661878824234

CID:1427832

PubChem ID:5373383

Update Time:2025-06-08

Benzenecarbothioamide, 2-amino-4-chloro- Chemical and Physical Properties

Names and Identifiers

- Benzenecarbothioamide, 2-amino-4-chloro-
- 2-Amino-4-chlorothiobenzamide
- 2-Amino-4-chlorobenzenecarbothioamide
- SCHEMBL11822709
- CAA58693
- 2-amino-4-chlorobenzene-1-carbothioamide
- 2-Amino-4-chlorobenzenecarbothioamide #
- 2-Amino-4-chlorobenzothioamide
- AKOS012382251
- MFCD17290634
- 2-Amino-4-Chloro-thiobenzamide, AldrichCPR
- G64542
- 2586-93-8
- LTKVCPVQNOQNKY-UHFFFAOYSA-N
- CS-0336153
- 2-amino-4-chloro-thiobenzoic acid amide
- MDL： MFCD17290634
- Inchi： 1S/C7H7ClN2S/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3H,9H2,(H2,10,11)
- InChI Key： LTKVCPVQNOQNKY-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C(N)=S)=C(C=1)N

Computed Properties

Exact Mass: 186.00201
Monoisotopic Mass: 186.0018471g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 84.1Å²

Experimental Properties

PSA: 52.04

Benzenecarbothioamide, 2-amino-4-chloro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB280493-1 g	2-Amino-4-chlorothiobenzamide, 97%; .	2586-93-8	97%	1g	€101.70	2022-03-25
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H52249-1g	2-Amino-4-chlorothiobenzamide, 97%	2586-93-8	97%	1g	￥2347.00	2023-02-09
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H52249-5g	2-Amino-4-chlorothiobenzamide, 97%	2586-93-8	97%	5g	￥9437.00	2023-02-09
1PlusChem	1P00I5EJ-250mg	Benzenecarbothioamide, 2-amino-4-chloro-	2586-93-8	97%	250mg	$42.00	2025-02-28
1PlusChem	1P00I5EJ-1g	Benzenecarbothioamide, 2-amino-4-chloro-	2586-93-8	97%	1g	$84.00	2025-02-28
A2B Chem LLC	AI46011-250mg	2-Amino-4-chlorothiobenzamide	2586-93-8	97%	250mg	$40.00	2024-04-20
A2B Chem LLC	AI46011-1g	2-Amino-4-chlorothiobenzamide	2586-93-8	97%	1g	$80.00	2024-04-20
Ambeed	A347582-100mg	2-Amino-4-chlorobenzothioamide	2586-93-8	97%	100mg	$28.0	2024-04-20
Ambeed	A347582-250mg	2-Amino-4-chlorobenzothioamide	2586-93-8	97%	250mg	$40.0	2024-04-20
Ambeed	A347582-1g	2-Amino-4-chlorobenzothioamide	2586-93-8	97%	1g	$80.0	2024-04-20